Cas no 5969-09-5 (N-(1,2-dimethylpropyl)-1-[3-(3-methoxybenzyl)-1,2,4-thiadiazol-5-yl]prolinamide)

• Product name: N-(1,2-dimethylpropyl)-1-[3-(3-methoxybenzyl)-1,2,4-thiadiazol-5-yl]prolinamide
• CAS No: 5969-09-5
• MF: C₂₀H₂₈N₄O₂S
• MW: 388.526923179626
• CID: 1622367
• PubChem ID: 5234348

N-(1,2-dimethylpropyl)-1-[3-(3-methoxybenzyl)-1,2,4-thiadiazol-5-yl]prolinamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-dimethylpropyl)-1-[3-(3-methoxybenzyl)-1,2,4-thiadiazol-5-yl]prolinamide
• DTXSID30412031
• 1-[3-[(3-methoxyphenyl)methyl]-1,2,4-thiadiazol-5-yl]-N-(3-methylbutan-2-yl)pyrrolidine-2-carboxamide
• 5969-09-5

• Inchi： InChI=1S/C20H28N4O2S/c1-13(2)14(3)21-19(25)17-9-6-10-24(17)20-22-18(23-27-20)12-15-7-5-8-16(11-15)26-4/h5,7-8,11,13-14,17H,6,9-10,12H2,1-4H3,(H,21,25)
• InChI Key： GURCQTKKXKESSK-UHFFFAOYSA-N
• SMILES： CC(C)C(C)NC(=O)C1CCCN1C2=NC(=NS2)CC3=CC(=CC=C3)OC

Computed Properties

• Exact Mass: 388.19354
• Monoisotopic Mass: 388.193297
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.6
• XLogP3: 4.8

Experimental Properties

• Density: 1.176
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.569
• PSA: 67.35